Cas no 2411218-18-1 (N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide)

• Product Name: N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide
• CAS No: 2411218-18-1
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5355054
• PubChem ID: 146098468
• Update Time: 2025-10-31

N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide
• Z3952175487

• Inchi： 1S/C15H16N2O2/c1-2-6-14(18)16-12-9-10-15(19)17(11-12)13-7-4-3-5-8-13/h3-5,7-8,12H,9-11H2,1H3,(H,16,18)
• InChI Key： YMEKTSWLYXVXQG-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN1C1C=CC=CC=1)NC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4

Additional information on N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide

Introduction to N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide and Its Significance in Modern Chemical Biology

N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide (CAS No: 2411218-18-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, characterized by its intricate piperidine ring system and ynamide functional group, represents a promising candidate for further exploration in drug discovery and molecular research.

The chemical structure of N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide incorporates several key features that make it particularly interesting. The presence of the piperidine ring, a common motif in bioactive molecules, contributes to its binding affinity and selectivity. Additionally, the ynamide moiety introduces a high degree of reactivity, making it a versatile intermediate in synthetic chemistry. These structural elements collectively enhance the compound's potential as a scaffold for developing novel pharmacological agents.

In recent years, there has been a surge in research focused on leveraging advanced chemical entities like N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide to address complex biological challenges. The compound's ability to modulate various biological pathways has been highlighted in several cutting-edge studies. For instance, research indicates that derivatives of this molecule may exhibit significant activity against certain enzymatic targets, suggesting their utility in treating inflammatory and neurodegenerative disorders.

The ynamide functional group in N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide is particularly noteworthy for its role in facilitating conjugation with other bioactive molecules. This property is exploited in the development of prodrugs and bimodal therapeutic agents, where the ynamide group serves as a strategic linkage point. Such applications are increasingly relevant in the context of precision medicine, where tailored therapeutic strategies are designed to target specific disease mechanisms.

Recent advancements in computational chemistry have further enhanced the understanding of N-(6-Oxo-1-phenylpiperidin-3-yl)but-2-ynamide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to a range of protein receptors, including those implicated in metabolic diseases and cancer. These findings provide a strong rationale for exploring its potential as an anti-cancer agent and for developing novel treatments targeting metabolic dysregulation.

The synthesis of N-(6-Oxo-1-phenylpiperidin-3-yli)butanoylamide presents unique challenges due to its complex structural framework. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the piperidine core, while orthogonal protection-deprotection strategies have enabled the introduction of the ynamide group without compromising overall molecular integrity.

The pharmacokinetic properties of N-(6-Oxo-l-phcnylpiperidin-i)-yI)butanoylamide are another area of active investigation. Preclinical studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) profiles, providing critical insights into its potential as a drug candidate. These studies have identified favorable pharmacokinetic characteristics that could enhance its clinical efficacy while minimizing side effects.

In conclusion, N-(6-Oxo-l-phcnylpiperidin-i)-yI)butanoylamide represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential applications in medicine and biotechnology. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in harnessing the power of innovative chemical entities.